Dubiusine
Dubiusine
[(11cS)-5-acetyloxy-9-methoxy-1-methyl-7-oxo-2,3,5,5a,11b,11c-hexahydroisochromeno[3,4-g]indol-10-yl] 3-hydroxybutanoate is a natural product found in Narcissus dubius with data available.
Brand Name:
Vulcanchem
CAS No.:
119308-98-4
VCID:
VC21273124
InChI:
InChI=1S/C23H27NO8/c1-11(25)7-19(27)31-17-9-14-15(10-16(17)29-4)23(28)32-22-18(30-12(2)26)8-13-5-6-24(3)21(13)20(14)22/h8-11,18,20-22,25H,5-7H2,1-4H3/t11?,18?,20?,21-,22?/m1/s1
SMILES:
CC(CC(=O)OC1=C(C=C2C(=C1)C3C(C(C=C4C3N(CC4)C)OC(=O)C)OC2=O)OC)O
Molecular Formula:
C23H27NO8
Molecular Weight:
445.5 g/mol
Dubiusine
CAS No.: 119308-98-4
Cat. No.: VC21273124
Molecular Formula: C23H27NO8
Molecular Weight: 445.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | [(11cS)-5-acetyloxy-9-methoxy-1-methyl-7-oxo-2,3,5,5a,11b,11c-hexahydroisochromeno[3,4-g]indol-10-yl] 3-hydroxybutanoate is a natural product found in Narcissus dubius with data available. |
|---|---|
| CAS No. | 119308-98-4 |
| Molecular Formula | C23H27NO8 |
| Molecular Weight | 445.5 g/mol |
| IUPAC Name | [(11cS)-5-acetyloxy-9-methoxy-1-methyl-7-oxo-2,3,5,5a,11b,11c-hexahydroisochromeno[3,4-g]indol-10-yl] 3-hydroxybutanoate |
| Standard InChI | InChI=1S/C23H27NO8/c1-11(25)7-19(27)31-17-9-14-15(10-16(17)29-4)23(28)32-22-18(30-12(2)26)8-13-5-6-24(3)21(13)20(14)22/h8-11,18,20-22,25H,5-7H2,1-4H3/t11?,18?,20?,21-,22?/m1/s1 |
| Standard InChI Key | FBWQZJWDTGIERI-LQBUJFQQSA-N |
| Isomeric SMILES | CC(CC(=O)OC1=C(C=C2C(=C1)C3[C@H]4C(=CC(C3OC2=O)OC(=O)C)CCN4C)OC)O |
| SMILES | CC(CC(=O)OC1=C(C=C2C(=C1)C3C(C(C=C4C3N(CC4)C)OC(=O)C)OC2=O)OC)O |
| Canonical SMILES | CC(CC(=O)OC1=C(C=C2C(=C1)C3C(C(C=C4C3N(CC4)C)OC(=O)C)OC2=O)OC)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator